N'-[(E)-{2-[cyclohexyl(methyl)amino]-5-nitrophenyl}methylidene]-2-phenoxyacetohydrazide
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Overview
Description
N-[[2-[cyclohexyl(methyl)amino]-5-nitrophenyl]methylideneamino]-2-phenoxyacetamide is a C-nitro compound.
Scientific Research Applications
Synthesis and Structural Analysis:
- A study by Ghichi et al. (2018) reports on the synthesis of related molecules with a focus on their crystal structures, stabilized by specific chemical contacts. These molecules are noted for their antioxidant properties (Ghichi et al., 2018).
Biological and Pharmacological Evaluation:
- Thomas et al. (2016) describe the synthesis and pharmacological activity of compounds, including Schiff’s bases and 2-azetidinones, which exhibit antidepressant and nootropic activities, indicating potential CNS activity (Thomas et al., 2016).
Molecular Docking and Bioassay Studies:
- Al-Hourani et al. (2016) conducted molecular docking studies and bioassays on similar compounds, providing insights into their interactions with biological targets like enzymes (Al-Hourani et al., 2016).
Synthesis and Applications in Agriculture:
- Hayashi and Kouji (1990) synthesized geometrical isomers of a compound related to the subject molecule, exploring their herbicidal activity and applications in agriculture (Hayashi & Kouji, 1990).
Synthesis and NLO Properties:
- Naseema et al. (2010) synthesized hydrazones and investigated their third-order nonlinear optical properties, suggesting potential applications in optical devices (Naseema et al., 2010).
Synthesis and Photophysical Characterization for OLEDs:
- García-López et al. (2014) synthesized organotin compounds derived from Schiff bases, including photophysical characterization for applications in organic light-emitting diodes (OLEDs) (García-López et al., 2014).
Properties
Molecular Formula |
C22H26N4O4 |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-[(E)-[2-[cyclohexyl(methyl)amino]-5-nitrophenyl]methylideneamino]-2-phenoxyacetamide |
InChI |
InChI=1S/C22H26N4O4/c1-25(18-8-4-2-5-9-18)21-13-12-19(26(28)29)14-17(21)15-23-24-22(27)16-30-20-10-6-3-7-11-20/h3,6-7,10-15,18H,2,4-5,8-9,16H2,1H3,(H,24,27)/b23-15+ |
InChI Key |
LPAXYLXDCLVQJS-HZHRSRAPSA-N |
Isomeric SMILES |
CN(C1CCCCC1)C2=C(C=C(C=C2)[N+](=O)[O-])/C=N/NC(=O)COC3=CC=CC=C3 |
SMILES |
CN(C1CCCCC1)C2=C(C=C(C=C2)[N+](=O)[O-])C=NNC(=O)COC3=CC=CC=C3 |
Canonical SMILES |
CN(C1CCCCC1)C2=C(C=C(C=C2)[N+](=O)[O-])C=NNC(=O)COC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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